Cas no 1805937-77-2 (2-Bromo-3-cyano-4-(trifluoromethyl)aniline)
2-Bromo-3-cyano-4-(trifluoromethyl)aniline is a halogenated aromatic compound featuring a bromo, cyano, and trifluoromethyl substitution pattern on the aniline backbone. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The electron-withdrawing trifluoromethyl and cyano groups enhance its utility in cross-coupling reactions, while the bromo substituent allows for further functionalization via metal-catalyzed transformations. Its high purity and stability under standard conditions ensure consistent performance in research and industrial applications. The compound is particularly useful in the development of fluorinated bioactive molecules, where its distinct substitution pattern contributes to improved metabolic stability and binding affinity.
1805937-77-2 structure
Product Name:2-Bromo-3-cyano-4-(trifluoromethyl)aniline
CAS No:1805937-77-2
MF:C8H4BrF3N2
MW:265.029971122742
CID:4792908
Update Time:2025-05-28
2-Bromo-3-cyano-4-(trifluoromethyl)aniline Chemical and Physical Properties
Names and Identifiers
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- 2-Bromo-3-cyano-4-(trifluoromethyl)aniline
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- Inchi： 1S/C8H4BrF3N2/c9-7-4(3-13)5(8(10,11)12)1-2-6(7)14/h1-2H,14H2
- InChI Key： QCQGQHZFIGJJRV-UHFFFAOYSA-N
- SMILES： BrC1=C(C=CC(C(F)(F)F)=C1C#N)N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 257
- XLogP3: 2.5
- Topological Polar Surface Area: 49.8
2-Bromo-3-cyano-4-(trifluoromethyl)aniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013021175-1g |
2-Bromo-3-cyano-4-(trifluoromethyl)aniline |
1805937-77-2 | 97% | 1g |
1,519.80 USD | 2021-05-31 |
2-Bromo-3-cyano-4-(trifluoromethyl)aniline Related Literature
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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